Cas no 1706453-49-7 (methyl 3-{8-azabicyclo3.2.1octan-3-ylsulfanyl}propanoate)

• Product Name: methyl 3-{8-azabicyclo3.2.1octan-3-ylsulfanyl}propanoate
• CAS No: 1706453-49-7
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• MDL: MFCD29034681
• CID: 5191204
• PubChem ID: 71778016
• Update Time: 2025-10-12

methyl 3-{8-azabicyclo3.2.1octan-3-ylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(8-azabicyclo[3.2.1]oct-3-ylthio)-, methyl ester
• methyl 3-{8-azabicyclo3.2.1octan-3-ylsulfanyl}propanoate

• MDL： MFCD29034681
• Inchi： 1S/C11H19NO2S/c1-14-11(13)4-5-15-10-6-8-2-3-9(7-10)12-8/h8-10,12H,2-7H2,1H3
• InChI Key： MUVRTWGLZAMBOF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCSC1CC2NC(CC2)C1

Additional information on methyl 3-{8-azabicyclo3.2.1octan-3-ylsulfanyl}propanoate

Exploring Methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate (CAS No. 1706453-49-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate (CAS No. 1706453-49-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its 8-azabicyclo[3.2.1]octane core and sulfanylpropanoate side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines rigidity from the bicyclic system with the flexibility of the ester-linked side chain, making it a versatile candidate for drug discovery and material science.

The synthesis of methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate often involves multi-step organic reactions, including the functionalization of the 8-azabicyclo[3.2.1]octane scaffold. Researchers frequently highlight its potential as a building block for heterocyclic compounds, which are pivotal in designing central nervous system (CNS) therapeutics. Given the rising demand for neuroactive agents and GPCR-targeted drugs, this compound's relevance in medicinal chemistry cannot be overstated.

One of the trending topics in the scientific community is the exploration of sulfur-containing compounds for their bioactivity and metabolic stability. The sulfanylpropanoate moiety in this molecule aligns with this trend, as sulfur atoms often enhance drug-likeness and binding affinity. Questions like "How does sulfur incorporation improve pharmacokinetics?" or "What are the latest advances in bicyclic amine derivatives?" are frequently searched in academic databases, reflecting the compound's alignment with current research priorities.

From an industrial perspective, methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate is also explored for its role in catalysis and polymer chemistry. Its bifunctional nature allows it to act as a ligand or crosslinker, catering to the growing interest in sustainable chemical processes. Searches for "green chemistry applications of bicyclic amines" or "ester derivatives in material science" underscore its interdisciplinary appeal.

In summary, CAS No. 1706453-49-7 represents a compelling case study in modern chemistry, bridging pharmaceutical innovation and industrial applications. Its structural features and adaptability to high-throughput screening make it a valuable asset for researchers addressing challenges in drug development and functional materials. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in both academic and industrial settings.